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Compound of Interest

Compound Name: 1-phenylicyclobutanecarbaldehyde

Cat. No.: B075188

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the Grignard reaction
involving 1-phenylcyclobutanecarbaldehyde. This reaction is a valuable tool for carbon-
carbon bond formation, leading to the synthesis of chiral secondary alcohols which are
important intermediates in medicinal chemistry and materials science.

Introduction

The Grignard reaction is a fundamental organometallic reaction in which an organomagnesium
halide (Grignard reagent) adds to a carbonyl group of an aldehyde or ketone.[1][2] This
reaction is a versatile method for forming carbon-carbon bonds and synthesizing a wide range
of alcohols.[3][4] The reaction of 1-phenylcyclobutanecarbaldehyde with a Grignard reagent,
such as phenylmagnesium bromide or methylmagnesium bromide, results in the formation of a
new stereocenter, yielding a secondary alcohol. The stereochemical outcome of this reaction
can be influenced by the steric hindrance of the bulky 1-phenylcyclobutyl group.

Reaction Scheme

The general reaction of 1-phenylcyclobutanecarbaldehyde with a Grignard reagent (R-MgX)
is depicted below. The reaction proceeds via nucleophilic addition of the carbanionic part of the
Grignard reagent to the electrophilic carbonyl carbon of the aldehyde. Subsequent acidic
workup protonates the resulting alkoxide to yield the final alcohol product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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